Cas no 2138183-73-8 (1,3-Dichloropropane-2-sulfonyl fluoride)

• Product Name: 1,3-Dichloropropane-2-sulfonyl fluoride
• CAS No: 2138183-73-8
• MF: C₃H₅Cl₂FO₂S
• MW: 195.040001630783
• CID: 6114489
• PubChem ID: 165868815
• Update Time: 2025-06-14

1,3-Dichloropropane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727781
• 2138183-73-8
• 1,3-dichloropropane-2-sulfonyl fluoride
• 1,3-Dichloropropane-2-sulfonyl fluoride

• Inchi： 1S/C3H5Cl2FO2S/c4-1-3(2-5)9(6,7)8/h3H,1-2H2
• InChI Key： MIBNKGOIMDBFRR-UHFFFAOYSA-N
• SMILES： ClCC(CCl)S(=O)(=O)F

Computed Properties

• Exact Mass: 193.9371341g/mol
• Monoisotopic Mass: 193.9371341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1,3-Dichloropropane-2-sulfonyl fluoride

Comprehensive Overview of 1,3-Dichloropropane-2-sulfonyl fluoride (CAS No. 2138183-73-8): Properties, Applications, and Industry Insights

1,3-Dichloropropane-2-sulfonyl fluoride (CAS No. 2138183-73-8) is a specialized organosulfur compound gaining attention in advanced chemical synthesis due to its unique sulfonyl fluoride functional group. This compound, often abbreviated as DCP-SF, serves as a critical intermediate in pharmaceuticals, agrochemicals, and materials science. Its molecular structure combines reactivity and stability, making it valuable for click chemistry applications and SuFEx (Sulfur Fluoride Exchange) reactions—a topic trending in 2024 chemical research.

The growing demand for sulfur-based fluorinated compounds like 1,3-Dichloropropane-2-sulfonyl fluoride aligns with industry shifts toward sustainable fluorination methods. Researchers highlight its role in developing low-environmental-impact reagents, addressing green chemistry concerns frequently searched in academic databases. Unlike traditional sulfonyl chlorides, its fluoride derivative offers enhanced selectivity, reducing byproducts—a key advantage in high-efficiency synthesis workflows.

Analytical studies of CAS 2138183-73-8 reveal a melting point range of 45–48°C and stability under inert atmospheres, crucial for storage recommendations—a common query among laboratory users. Its solubility in polar aprotic solvents (e.g., DMF, acetonitrile) enables diverse cross-coupling reactions, while NMR spectra (19F δ −45 ppm) provide distinct characterization markers. These properties position it as a versatile building block for heterocyclic compound synthesis, particularly in catalyst design and polymer modification.

Recent patent filings (2022–2024) showcase innovative uses of 1,3-Dichloropropane-2-sulfonyl fluoride in bioconjugation techniques for antibody-drug conjugates (ADCs), reflecting the biopharma boom. Its ability to form stable linkages with amines and thiols under mild conditions answers frequent "mild bioconjugation reagents" search queries. Furthermore, computational studies predict its potential in proteomics workflows, where SuFEx probes are increasingly adopted for protein profiling.

From an industrial perspective, manufacturers optimize DCP-SF production via continuous flow chemistry—a process intensification strategy reducing waste generation. This responds to ESG (Environmental, Social, Governance) metrics now prioritized by chemical enterprises. Quality control protocols emphasize HPLC purity (>98%) and moisture content (<0.5%), parameters frequently requested in technical datasheets by procurement specialists.

Emerging applications include battery electrolyte additives, where its sulfonyl fluoride group improves lithium-ion transport—an area gaining traction with EV (electric vehicle) market growth. Additionally, material scientists explore its incorporation into self-healing polymers through dynamic S-F bonds, addressing durability challenges in wearable electronics—a hot topic in advanced materials forums.

Safety assessments of CAS 2138183-73-8 recommend standard organofluorine compound handling practices, including PPE and ventilation—information highly searched by new laboratory personnel. Regulatory status varies by region, with REACH registration underway in Europe, while US EPA lists it under PMN review for new chemicals.

The compound's commercial availability through specialty chemical suppliers has expanded since 2023, with pricing trends showing 15–20% annual growth due to pharmaceutical outsourcing demands. Market analysts attribute this to rising FDAA (fluorinated drug active agent) development, where sulfonyl fluorides serve as privileged scaffolds.

Future research directions for 1,3-Dichloropropane-2-sulfonyl fluoride include photocatalyzed reactions and electrochemical fluorination—topics dominating ACS (American Chemical Society) conference discussions. Its compatibility with AI-assisted retrosynthesis platforms also makes it a candidate for digital chemistry workflows, bridging experimental and computational domains.